Cas no 852851-83-3 (5-(Pyrrolidin-1-ylsulfonyl)-1,3-benzoxazol-2-amine)

• Product name: 5-(Pyrrolidin-1-ylsulfonyl)-1,3-benzoxazol-2-amine
• CAS No: 852851-83-3
• MF: C₁₁H₁₃N₃O₃S
• MW: 267.304220914841
• MDL: MFCD06655667
• CID: 3030627
• PubChem ID: 4962238

5-(Pyrrolidin-1-ylsulfonyl)-1,3-benzoxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• (5-吡咯烷-1-基磺酰基-1,3-苯并恶唑-2-基)胺
• 5-(pyrrolidin-1-ylsulfonyl)-1,3-benzoxazol-2-amine
• 5-pyrrolidin-1-ylsulfonyl-1,3-benzoxazol-2-amine
• 5-(Pyrrolidin-1-ylsulfonyl)benzo[d]oxazol-2-amine
• 5-(pyrrolidine-1-sulfonyl)-1,3-benzoxazol-2-amine
• HMS1774L02
• pyrrolidine, 1-[(2-amino-5-benzoxazolyl)sulfonyl]-
• Z89265791
• 5-(pyrrolidin-1-ylsulfonyl)-1,3-benzoxazol-2-amine, AldrichCPR
• SR-01000068480
• EN300-13110
• ALBB-018398
• MFCD06655667
• WAY-652645
• AKOS008999335
• H32620
• SR-01000068480-1
• 852851-83-3
• LS-06071
• SCHEMBL9896563
• 5-(Pyrrolidin-1-ylsulfonyl)-1,3-benzoxazol-2-amine

• MDL： MFCD06655667
• Inchi： 1S/C11H13N3O3S/c12-11-13-9-7-8(3-4-10(9)17-11)18(15,16)14-5-1-2-6-14/h3-4,7H,1-2,5-6H2,(H2,12,13)
• InChI Key： ONZSHSBRNGDIGQ-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C2=C(C=1[H])N=C(N([H])[H])O2)(N1C([H])([H])C([H])([H])C([H])([H])C1([H])[H])(=O)=O

Computed Properties

• Exact Mass: 267.06776246Da
• Monoisotopic Mass: 267.06776246Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 97.8

5-(Pyrrolidin-1-ylsulfonyl)-1,3-benzoxazol-2-amine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 5-(Pyrrolidin-1-ylsulfonyl)-1,3-benzoxazol-2-amine

Comprehensive Overview of 5-(Pyrrolidin-1-ylsulfonyl)-1,3-benzoxazol-2-amine (CAS No. 852851-83-3)

5-(Pyrrolidin-1-ylsulfonyl)-1,3-benzoxazol-2-amine (CAS No. 852851-83-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoxazole derivative is characterized by its unique sulfonyl and amine functional groups, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular structure, which combines a benzoxazole core with a pyrrolidine substituent, offering a versatile scaffold for further chemical modifications.

The compound's CAS number 852851-83-3 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its systematic name, 5-(Pyrrolidin-1-ylsulfonyl)-1,3-benzoxazol-2-amine, reflects its precise chemical composition, making it a valuable reference for synthetic chemists. Recent studies have explored its potential as a kinase inhibitor or enzyme modulator, aligning with the growing demand for targeted therapies in precision medicine. These applications are particularly relevant given the current focus on personalized healthcare and biomarker-driven drug development.

From a synthetic chemistry perspective, 5-(Pyrrolidin-1-ylsulfonyl)-1,3-benzoxazol-2-amine exemplifies the convergence of heterocyclic chemistry and sulfonamide chemistry. Its benzoxazole moiety is known for its stability and electron-rich properties, while the pyrrolidine ring enhances solubility and bioavailability—a key consideration in modern drug design. This dual functionality has sparked interest in its use as a building block for more complex molecules, particularly in the development of small-molecule therapeutics.

The compound's relevance extends to computational chemistry and AI-driven drug discovery, where its structural features are analyzed using molecular docking simulations. With the rise of machine learning in chemical research, 852851-83-3 has been included in virtual screening libraries to identify potential interactions with biological targets. This aligns with the broader trend of digital transformation in the life sciences, where high-throughput screening and cheminformatics play pivotal roles.

In material science, the benzoxazol-2-amine core of this compound offers intriguing possibilities for organic electronics and photovoltaic materials. Its conjugated system and electron-donating groups make it a candidate for light-emitting diodes (LEDs) or sensors, addressing the global push for sustainable technologies. Researchers are also investigating its thermal stability for potential use in high-performance polymers, a topic of increasing importance in green chemistry initiatives.

Quality control and analytical characterization of 5-(Pyrrolidin-1-ylsulfonyl)-1,3-benzoxazol-2-amine rely on advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical factor for industrial and academic users. The compound's purity profile is frequently discussed in scientific forums, reflecting the community's emphasis on reproducible research and data integrity.

As regulatory landscapes evolve, CAS 852851-83-3 remains compliant with major chemical inventories like REACH and TSCA, facilitating its global trade. Its non-hazardous classification under current guidelines makes it accessible for diverse research applications without stringent safety constraints. This accessibility has contributed to its inclusion in commercial chemical catalogs and custom synthesis offerings.

The future trajectory of 5-(Pyrrolidin-1-ylsulfonyl)-1,3-benzoxazol-2-amine research may involve structure-activity relationship (SAR) studies to optimize its pharmacological properties. With the pharmaceutical industry's shift toward fragment-based drug design, this compound's modular structure positions it as a promising starting point for lead optimization. Concurrently, its role in catalysis and ligand design continues to be explored, demonstrating the multifaceted nature of this chemical entity.